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Compound of Interest

Compound Name: TMX-2172

Cat. No.: B15542857

Audience: Researchers, scientists, and drug development professionals.

Introduction

TMX-2172 is a potent and selective heterobifunctional degrader that targets Cyclin-Dependent
Kinase 2 (CDK2) and Cyclin-Dependent Kinase 5 (CDK5) for degradation.[1][2][3] As a
Proteolysis-Targeting Chimera (PROTAC), TMX-2172 recruits the E3 ubiquitin ligase Cereblon
(CRBN) to CDK2 and CDK5, leading to their ubiquitination and subsequent degradation by the
proteasome.[1] This targeted protein degradation offers a promising therapeutic strategy for
cancers dependent on CDK2 activity. The Jurkat cell line, a human T-lymphocyte cell line, is a
widely used model for studying T-cell leukemia and signaling pathways. This document
provides detailed protocols for studying the effects of TMX-2172 in Jurkat cells, including its
impact on cell viability, protein degradation, apoptosis, and cell cycle progression.

Mechanism of Action of TMX-2172

TMX-2172 is designed to induce the degradation of its target proteins rather than just inhibiting
their enzymatic activity. It achieves this by hijacking the cell's natural protein disposal system.
The molecule consists of a ligand that binds to CDK2/CDKS5, a linker, and a ligand that binds to
the E3 ubiquitin ligase CRBN. This dual binding brings the target protein and the E3 ligase into
close proximity, facilitating the transfer of ubiquitin molecules to the target protein.
Polyubiquitinated proteins are then recognized and degraded by the 26S proteasome. In Jurkat
cells, TMX-2172 has been shown to induce the degradation of CDK2 in a CRBN-dependent
manner.[1]
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Experimental Workflow for TMX-2172 Evaluation
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Expected Outcomes of TMX-2172 Treatment in Jurkat Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15542857#jurkat-cell-line-experiments-with-tmx-
2172]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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